Cas no 1337691-66-3 (6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE)

6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE structure
1337691-66-3 structure
Product Name:6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
CAS No:1337691-66-3
MF:C9H9BrClN
MW:246.531460523605
MDL:MFCD34597009
CID:5159016
Update Time:2025-05-26

6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE Chemical and Physical Properties

Names and Identifiers

    • 6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
    • MDL: MFCD34597009
    • Inchi: 1S/C9H9BrClN/c10-6-3-1-5-2-4-7(12)8(5)9(6)11/h1,3,7H,2,4,12H2
    • InChI Key: SOTOQZZYBAWHSI-UHFFFAOYSA-N
    • SMILES: C1(N)C2=C(C=CC(Br)=C2Cl)CC1

6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1111615-1g
6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE HCl salt
1337691-66-3 95%
1g
$1185 2024-07-28
eNovation Chemicals LLC
Y1111615-5g
6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE HCl salt
1337691-66-3 95%
5g
$2785 2024-07-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01472808-1g
6-Bromo-7-chloro-2,3-dihydro-1H-inden-1-amine
1337691-66-3 95%
1g
¥4082.0 2023-04-03
eNovation Chemicals LLC
Y1111615-1g
6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE HCl salt
1337691-66-3 95%
1g
$1185 2025-02-20
eNovation Chemicals LLC
Y1111615-5g
6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE HCl salt
1337691-66-3 95%
5g
$2785 2025-02-20
eNovation Chemicals LLC
Y1111615-5g
6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE HCl salt
1337691-66-3 95%
5g
$2785 2025-02-20
eNovation Chemicals LLC
Y1111615-1g
6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE HCl salt
1337691-66-3 95%
1g
$1185 2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1609276-1g
6-Bromo-7-chloro-2,3-dihydro-1H-inden-1-amine
1337691-66-3 98%
1g
¥5107.00 2024-08-09

Additional information on 6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE

Professional Introduction to 6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE (CAS No. 1337691-66-3)

6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 1337691-66-3, belongs to the indene derivatives family, which is well-known for its diverse applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of bromo and chloro substituents, make it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The< strong>6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE molecule exhibits a fused bicyclic structure consisting of a benzene ring and a cyclopentane ring, with functional groups strategically positioned to enhance reactivity. The bromo and chloro atoms serve as key sites for further chemical modifications, enabling the synthesis of a wide range of derivatives. These modifications are crucial for developing novel compounds with tailored biological activities, making this compound particularly relevant in drug discovery efforts.

In recent years, there has been a growing interest in indene derivatives due to their potential pharmacological properties. Studies have demonstrated that these compounds can exhibit a variety of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The< strong>6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE, with its distinct substitution pattern, has been investigated for its role in developing new therapeutic agents.

One of the most compelling aspects of< strong>6-BROMO-7-CHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE is its utility as a building block in medicinal chemistry. The bromo and chloro groups can be selectively modified through various reactions such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These reactions allow chemists to introduce additional functional groups or to attach other molecular fragments, thereby creating complex structures with desired properties.

The< strong>CAS No. 1337691-66-3 designation ensures that researchers can reliably identify and source this compound for their studies. This standardized identification system is essential for maintaining consistency in chemical research and development. The availability of< strong>6-BROMO-7-CHLORO- 2,3-DIHYDRO- 1H- INDEN- 1- AMINE under this CAS number facilitates collaboration across different laboratories and industries.

Recent advancements in synthetic methodologies have further enhanced the accessibility and versatility of< strong>6-BROMO- 7- CHLORO- 2, 3- DIHYDRO- 1H- INDEN- 1- AMINE. For instance, catalytic processes have been developed that allow for more efficient and environmentally friendly synthesis of this compound. These improvements are not only cost-effective but also align with the growing emphasis on sustainable chemistry practices.

The pharmacological potential of< strong>6-BROMO 7 CHLORO 2, 3 DIHYDRO 1H INDEN 1 AMINE has been explored in several preclinical studies. Researchers have synthesized various derivatives and evaluated their biological activity against different targets. Some notable findings include its efficacy in inhibiting certain enzymes involved in cancer cell proliferation and its ability to modulate inflammatory pathways. These results suggest that this compound could be a valuable candidate for further development into therapeutic drugs.

The structural flexibility of< strong>6-BROMO 7 CHLORO 2, 3 DIHYDRO 1H INDEN 1 AMINE also makes it an attractive scaffold for drug design. By modifying different parts of the molecule, researchers can optimize its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These modifications are critical for ensuring that the final drug product is both effective and safe for clinical use.

In conclusion,< strong>6-BROMO 7 CHLORO 2, 3 DIHYDRO 1H INDEN 1 AMINE (CAS No. 1337691 66 3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel drug candidates. Ongoing studies continue to uncover new applications and derivatives of this compound, reinforcing its importance in the field of medicinal chemistry.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司